3-Methyl-4-morpholin-2-yl-phenol

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 3-methyl-4-morpholin-2-ylphenol
• InChI: InChI=1S/C11H15NO2/c1-8-6-9(13)2-3-10(8)11-7-12-4-5-14-11/h2-3,6,11-13H,4-5,7H2,1H3
• InChI Key: OKNKPVVRZKSEGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)O)C2CNCCO2

Description

3-Methyl-4-morpholin-2-yl-phenol is a phenolic derivative featuring a morpholine ring substituted at the 2-position of the aromatic core. The compound combines the hydrogen-bonding capacity of the phenolic hydroxyl group with the electron-rich, conformationally flexible morpholine moiety.

Synthesis pathways for morpholinyl-substituted compounds often involve TiCl₄-mediated reactions with dichloromethylenemorpholinium chloride, as seen in the preparation of 3-Methyl-2-morpholin-4-yl-chromen-4-one (yield: 36%) and 3-Benzyl-2-morpholin-4-yl-chromen-4-one (yield: 41%) . These methods could theoretically extend to 3-Methyl-4-morpholin-2-yl-phenol, though positional isomerism (2- vs. 4-morpholinyl substitution) may alter reaction kinetics and purification requirements.

Comparison with Similar Compounds

Structural Analogues

Compound Name	Core Structure	Substituents	Key Features	Reference
3-Methyl-4-morpholin-2-yl-phenol	Phenol	3-Me, 4-morpholin-2-yl	Phenolic hydroxyl; morpholine at para position	-
3-Methyl-2-morpholin-4-yl-chromen-4-one	Chromenone	3-Me, 2-morpholin-4-yl	Electron-deficient chromenone core; TiCl₄-mediated synthesis (36% yield)
3-Benzyl-2-morpholin-4-yl-chromen-4-one	Chromenone	2-morpholin-4-yl, 3-benzyl	Enhanced lipophilicity due to benzyl group (41% yield)
3-methyl-4-propan-2-ylphenol	Phenol	3-Me, 4-isopropyl	Thymol derivative; antimicrobial properties; industrial safety concerns

Key Observations :

• Electronic Effects: Morpholinyl groups at the 2-position (para to hydroxyl in 3-Methyl-4-morpholin-2-yl-phenol) may enhance resonance stabilization compared to 3-Methyl-2-morpholin-4-yl-chromen-4-one, where the morpholine is meta to the chromenone carbonyl .
• Synthetic Yields: Morpholinyl chromenones exhibit moderate yields (36–41%), likely due to steric challenges in cyclization or purification . Similar hurdles may arise in synthesizing the target compound.
• Biological Activity: Thymol derivatives (e.g., 3-methyl-4-propan-2-ylphenol) demonstrate antimicrobial activity, suggesting that 3-Methyl-4-morpholin-2-yl-phenol could be optimized for similar applications .

Physicochemical Properties

• Hydrogen Bonding: The phenolic -OH group in 3-Methyl-4-morpholin-2-yl-phenol can participate in strong hydrogen bonds, akin to patterns observed in supramolecular assemblies of phenolic compounds .
• Solubility: Morpholinyl groups generally improve water solubility compared to purely aromatic analogs (e.g., 3-methyl-4-propan-2-ylphenol), which is critical for pharmaceutical formulations .
• NMR Signatures: In 3-Methyl-2-morpholin-4-yl-chromen-4-one, a singlet at δ 5.27 (1H) corresponds to the chromenone C-H, while morpholine protons resonate as triplets (δ 3.63–3.30) . Similar splitting patterns may occur in the target compound.

Q & A

Q. How can researchers design experiments to study the compound’s potential as a precursor in multi-step syntheses (e.g., for drug candidates)?

• Methodological Answer :
• Retrosynthetic Analysis : Identify key disconnections (e.g., phenol-morpholine linkage) and protect sensitive groups (e.g., -OH as acetate) during cross-coupling reactions .
• Flow Chemistry : Optimize sequential reactions (e.g., Suzuki-Miyaura coupling after deprotection) in continuous flow reactors to enhance yield and reduce side reactions .
• High-Throughput Screening (HTS) : Test reactivity with diverse electrophiles (e.g., acyl chlorides, epoxides) in 96-well plates, analyzing outcomes via UPLC-MS .